Cas no 172510-30-4 (5-O-Benzyl-1-deoxy-D-xylulose)

5-O-Benzyl-1-deoxy-D-xylulose structure
5-O-Benzyl-1-deoxy-D-xylulose structure
Product Name:5-O-Benzyl-1-deoxy-D-xylulose
CAS No:172510-30-4
MF:C12H16O4
MW:224.253044128418
CID:2924051
PubChem ID:11064071
Update Time:2025-09-24

5-O-Benzyl-1-deoxy-D-xylulose Chemical and Physical Properties

Names and Identifiers

    • 5-O-Benzyl-1-deoxy-D-xylulose
    • (3S,4R)-5-(Benzyloxy)-3,4-dihydroxypentan-2-one
    • 172510-30-4
    • MD177471
    • SCHEMBL3462499
    • Inchi: 1S/C12H16O4/c1-9(13)12(15)11(14)8-16-7-10-5-3-2-4-6-10/h2-6,11-12,14-15H,7-8H2,1H3/t11-,12-/m1/s1
    • InChI Key: RWZATQKQMVVYJV-VXGBXAGGSA-N
    • SMILES: O(CC1C=CC=CC=1)C[C@H]([C@@H](C(C)=O)O)O

Computed Properties

  • Exact Mass: 224.10485899Da
  • Monoisotopic Mass: 224.10485899Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 66.8Ų

5-O-Benzyl-1-deoxy-D-xylulose Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
O210355-25mg
5-O-Benzyl-1-deoxy-D-xylulose
172510-30-4
25mg
$ 280.00 2022-06-03
TRC
O210355-50mg
5-O-Benzyl-1-deoxy-D-xylulose
172510-30-4
50mg
$ 465.00 2022-06-03
TRC
O210355-125mg
5-O-Benzyl-1-deoxy-D-xylulose
172510-30-4
125mg
$ 930.00 2022-06-03
Biosynth
MD177471-100 mg
5-O-Benzyl-1-deoxy-D-xylulose
172510-30-4
100MG
$289.00 2023-01-03
Biosynth
MD177471-250 mg
5-O-Benzyl-1-deoxy-D-xylulose
172510-30-4
250MG
$577.50 2023-01-03
Biosynth
MD177471-500 mg
5-O-Benzyl-1-deoxy-D-xylulose
172510-30-4
500MG
$1,040.00 2023-01-03
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